Cas no 4655-10-1 (4'-Chlorobiphenyl-3-carboxylic acid)

• Product Name: 4'-Chlorobiphenyl-3-carboxylic acid
• CAS No: 4655-10-1
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD03426505
• CID: 330775
• PubChem ID: 2757419
• Update Time: 2025-11-02

4'-Chlorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 4'-chloro-
• 4'-CHLORO-BIPHENYL-3-CARBOXYLIC ACID
• 4-Chlorobiphenyl-3-carboxylic acid
• 3-Biphenyl-4'-chloro-carboxylicacid
• 4'-Chlor-biphenyl-3-carbonsaeure
• 4'-chlorobiphenyl-3-carboxylic acid
• 3-(4-chlorophenyl)benzoic Acid
• 3-biphenyl-4'-chloro-carboxylic acid
• 4'-chloro[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-chloro-
• AMTDA013
• OWFMSKZVCPGDEJ-UHFFFAOYSA-N
• AKO
• DTXSID90373891
• 4655-10-1
• BB 0222364
• 4'-Chloro-[1,1'-biphenyl]-3-carboxylicacid
• FT-0635382
• AKOS002679442
• CS-0033713
• AS-2064
• SCHEMBL307574
• MFCD03426505
• DB-051386
• 4'-Chlorobiphenyl-3-carboxylic acid

• MDL： MFCD03426505
• Inchi： 1S/C13H9ClO2/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15)16/h1-8H,(H,15,16)
• InChI Key： OWFMSKZVCPGDEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 232.02900
• Monoisotopic Mass: 232.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 417.4±28.0 °C at 760 mmHg
• Flash Point: 206.2±24.0 °C
• PSA: 37.30000
• LogP: 3.70520
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4'-Chlorobiphenyl-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4'-Chlorobiphenyl-3-carboxylic acid

4'-Chlorobiphenyl-3-carboxylic Acid (CAS No. 4655-10-1): Properties, Applications, and Market Insights

4'-Chlorobiphenyl-3-carboxylic acid (CAS No. 4655-10-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This chlorinated biphenyl derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for high-purity chemical intermediates, 4'-chlorobiphenyl-3-carboxylic acid has become a focal point for researchers and industry professionals alike.

The molecular structure of 4'-chlorobiphenyl-3-carboxylic acid features a biphenyl backbone with a chlorine substituent at the 4' position and a carboxylic acid group at the 3 position. This arrangement imparts distinct reactivity, enabling its use in various coupling reactions and functional group transformations. Recent studies highlight its role in the synthesis of advanced materials, such as liquid crystals and organic semiconductors, which are critical for next-generation electronic devices. The compound's CAS number 4655-10-1 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most prominent applications of 4'-chlorobiphenyl-3-carboxylic acid is in pharmaceutical research. It serves as a key building block for the development of bioactive molecules, including potential therapeutics for inflammatory diseases and metabolic disorders. Researchers are particularly interested in its ability to form stable intermediates in peptide coupling reactions, a technique widely used in drug discovery. The rise of AI-driven drug design has further amplified interest in this compound, as computational models often identify it as a versatile scaffold for novel drug candidates.

In agrochemicals, 4'-chlorobiphenyl-3-carboxylic acid is utilized in the synthesis of herbicides and plant growth regulators. Its chlorinated biphenyl structure aligns with the industry's shift toward more environmentally sustainable active ingredients. As regulatory bodies tighten restrictions on persistent organic pollutants, the demand for biodegradable alternatives has surged, positioning this compound as a viable option for greener formulations. Market analysts note that queries related to "chlorobiphenyl carboxylic acid derivatives" and "CAS 4655-10-1 applications" have spiked in recent years, underscoring its commercial potential.

The material science sector also benefits from the unique properties of 4'-chlorobiphenyl-3-carboxylic acid. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it suitable for high-performance coatings and adhesives. With the global push toward lightweight and durable materials, this compound is increasingly featured in patents and research papers. Notably, its compatibility with green chemistry principles has made it a topic of interest in sustainability-focused forums.

From a market perspective, the supply chain for CAS No. 4655-10-1 is robust, with manufacturers offering high-purity grades to meet diverse industrial needs. Pricing trends indicate steady growth, driven by its expanding applications in niche markets. SEO data reveals that searches for "buy 4'-chlorobiphenyl-3-carboxylic acid" and "suppliers of CAS 4655-10-1" are concentrated in regions with strong pharmaceutical and agrochemical industries, such as North America, Europe, and Asia-Pacific.

In conclusion, 4'-chlorobiphenyl-3-carboxylic acid (CAS No. 4655-10-1) is a multifaceted compound with wide-ranging applications. Its role in cutting-edge research and industrial processes ensures its continued relevance in the chemical landscape. As innovation in synthetic chemistry advances, this compound is poised to play an even greater role in addressing global challenges in healthcare, agriculture, and sustainable materials.